Cas no 2228909-36-0 (5-(azetidin-3-yloxy)-2-methoxyphenol)

• Product Name: 5-(azetidin-3-yloxy)-2-methoxyphenol
• CAS No: 2228909-36-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6327030
• PubChem ID: 165649978
• Update Time: 2025-06-09

5-(azetidin-3-yloxy)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yloxy)-2-methoxyphenol
• EN300-1835295
• 2228909-36-0

• Inchi： 1S/C10H13NO3/c1-13-10-3-2-7(4-9(10)12)14-8-5-11-6-8/h2-4,8,11-12H,5-6H2,1H3
• InChI Key： NPRVTRVCYPZZTK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)O)OC)C1CNC1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.7Ų

Additional information on 5-(azetidin-3-yloxy)-2-methoxyphenol

Comprehensive Overview of 5-(azetidin-3-yloxy)-2-methoxyphenol (CAS No. 2228909-36-0): Properties, Applications, and Innovations

5-(azetidin-3-yloxy)-2-methoxyphenol, identified by its CAS number 2228909-36-0, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an azetidine ring with a methoxyphenol moiety, making it a versatile intermediate for drug discovery and material science. Its azetidin-3-yloxy group contributes to enhanced bioavailability, while the methoxyphenol segment offers antioxidant properties, aligning with current trends in neuroprotective and anti-inflammatory drug development.

In recent years, researchers have explored 5-(azetidin-3-yloxy)-2-methoxyphenol for its potential in targeting oxidative stress-related diseases, a hot topic in precision medicine. The compound's ability to modulate enzyme activity and cell signaling pathways has sparked interest in its application for neurodegenerative disorders like Alzheimer's and Parkinson's, frequently searched topics in biomedical databases. Additionally, its structural flexibility allows for derivatization, enabling the creation of novel small-molecule inhibitors for oncology research.

The synthesis of CAS 2228909-36-0 involves multi-step organic reactions, including O-alkylation and ring-closing strategies, often optimized for green chemistry principles—a trending focus in sustainable pharma. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity, critical for preclinical studies. Researchers frequently query about its solubility (DMSO or aqueous buffers) and stability under physiological conditions, reflecting practical concerns in drug formulation.

Beyond therapeutics, 5-(azetidin-3-yloxy)-2-methoxyphenol is investigated for material science applications, such as polymeric coatings with antimicrobial properties. This aligns with the growing demand for smart materials in healthcare settings. Its electron-rich aromatic system also makes it a candidate for organic electronics, a field rapidly expanding with wearable technology advancements.

To address common queries from scientific communities, this compound's storage conditions (typically -20°C under inert atmosphere) and handling protocols are rigorously documented. Suppliers often highlight its availability as a research-grade standard, catering to high-throughput screening needs. As AI-driven drug design gains traction, CAS 2228909-36-0 serves as a valuable scaffold for virtual screening libraries, further boosting its relevance.

In summary, 5-(azetidin-3-yloxy)-2-methoxyphenol exemplifies the intersection of medicinal chemistry and cutting-edge technology. Its dual functionality and adaptability position it as a key player in addressing global health challenges, from chronic diseases to advanced material innovation. Future studies may explore its synergistic effects with other bioactive molecules, a trending approach in combinatorial therapy research.